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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Measurement Computing MCC-
134, a four-channel thermocouple HAT (Hardware Attached on Top) for Raspberry Pi. It is

designed for researchers, scientists, and drug development professionals who require accurate

and reliable multi-channel temperature logging for their experiments and processes. This

document details the technical specifications, offers a step-by-step experimental protocol for

setting up a temperature monitoring system, and provides visualizations to aid in understanding

the workflow and setup.

Core Technical Specifications
The MCC-134 is a versatile and high-precision instrument suitable for a wide range of scientific

applications, from monitoring cell culture incubators to performing stability testing of

pharmaceutical compounds.[1][2] Its key features include four isolated thermocouple inputs, a

24-bit A/D converter, and support for a variety of thermocouple types.[1][3][4]
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Feature Specification

Number of Channels 4 isolated thermocouple inputs[1][3][4]

ADC Resolution 24-bit[1][3][4]

Thermocouple Types
J, K, R, S, T, N, E, and B (software selectable

per channel)[1][3]

Update Interval 1 second, minimum[1][3][4]

Cold Junction Compensation Yes, with three high-resolution sensors[3]

Open Thermocouple Detection Yes[3]

Raspberry Pi Compatibility All models with a 40-pin GPIO connector[3]

Software Support Open-source libraries for C/C++ and Python[1]

Stackability
Up to eight MCC DAQ HATs can be stacked on

a single Raspberry Pi[3]

Experimental Protocols: Multi-Channel Temperature
Monitoring
This section outlines a detailed methodology for setting up and conducting a multi-channel

temperature logging experiment using the MCC-134. This protocol is designed to be adaptable

for various research applications, such as monitoring the temperature stability of laboratory

incubators, refrigerators, or during chemical reactions.

System Assembly
The initial step involves the physical assembly of the data acquisition system.
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Hardware Setup

Raspberry Pi

MCC-134 HAT
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Hardware Assembly Workflow

Methodology:

Prepare the Raspberry Pi: Ensure the Raspberry Pi is powered off. If this is the first time

using the Raspberry Pi, install the Raspberry Pi OS.

Mount the MCC-134: Carefully align the 40-pin GPIO header on the MCC-134 with the

corresponding pins on the Raspberry Pi and press down firmly to secure it.

Connect Thermocouples: Connect your chosen thermocouples to the screw terminals on the

MCC-134. Each channel has a high (+) and low (-) terminal. Ensure the polarity is correct.

Power Up: Connect the power supply to the Raspberry Pi to boot the system.

Software Installation and Configuration
With the hardware assembled, the next step is to install the necessary software to

communicate with the MCC-134.

Methodology:

Open a Terminal: Access the command line of your Raspberry Pi.

Install the MCC DAQ HAT Library: Follow the official documentation to download and install

the C/C++ and Python libraries from GitHub. This library provides the necessary functions to
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interact with the MCC-134.

Enable I2C and SPI Interfaces: Use the raspi-config utility to enable the I2C and SPI

interfaces, which are required for communication with the HAT.

Data Acquisition and Logging
This part of the protocol involves writing a script to read temperature data from the

thermocouples and log it to a file.

Data Acquisition Data Processing & Storage

Thermocouple Sensor MCC-134Analog Voltage Raspberry PiDigital Data (I2C/SPI) Python Script
(mcc134_log.py)

Execute Data Log (CSV File)Write Data

Click to download full resolution via product page

Data Flow from Sensor to Storage

Methodology:

Create a Python Script: Write a Python script using the installed MCC DAQ HAT library to:

Initialize the MCC-134 board.

Configure each thermocouple channel with the correct thermocouple type.

Create a loop to read the temperature from each channel at a defined interval (e.g., every

5 seconds).

Append the timestamp and temperature readings for each channel to a CSV (Comma

Separated Values) file.

Run the Script: Execute the Python script from the terminal to begin logging data.

Expanding Channels with Stacked MCC-134s
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For experiments requiring more than four temperature channels, multiple MCC-134 HATs can

be stacked. Up to eight MCC DAQ HATs can be stacked on a single Raspberry Pi, providing a

high-channel-count data logging solution.[3]

Raspberry Pi

MCC-134 (Address 0)

MCC-134 (Address 1)

...

MCC-134 (Address 7)
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Logical Stacking of MCC-134 HATs

Methodology for Stacked Configuration:

Set Unique Addresses: Before stacking, each MCC-134 HAT must be configured with a

unique address using the onboard jumpers.

Physical Stacking: Stack the MCC-134 HATs on top of each other, ensuring a secure

connection between the headers.

Modify Data Acquisition Script: In your Python script, you will need to address each MCC-
134 board by its unique address to read data from its respective channels. The MCC DAQ

HAT library provides functions to select and read from specific boards in the stack.

Best Practices for Accurate Measurements
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To ensure the highest quality data, consider the following best practices when using the MCC-
134 in a research environment:

Minimize Thermal Gradients: The accuracy of thermocouple measurements can be affected

by temperature gradients across the MCC-134 board.[5] It is recommended to allow the

system to warm up for at least 15 minutes before starting critical measurements.

Reduce Raspberry Pi CPU Load: High CPU load on the Raspberry Pi can generate heat and

affect the cold junction compensation accuracy.[5]

Ensure Proper Airflow: Good air circulation around the MCC-134 can help to dissipate heat

and improve measurement stability.

Placement in a Stack: When stacking multiple HATs, it is advisable to place the MCC-134
furthest from the Raspberry Pi to minimize heat interference from the processor.[5]

By following the protocols and best practices outlined in this guide, researchers, scientists, and

drug development professionals can effectively leverage the MCC-134 for precise and reliable

multi-channel temperature logging in their critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Researcher's Guide to Multi-Channel Temperature
Logging with the MCC-134]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676261#mcc-134-for-multi-channel-temperature-
logging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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